Iridium-194
Description
Structure
2D Structure
Properties
CAS No. |
14158-35-1 |
|---|---|
Molecular Formula |
I |
Molecular Weight |
193.96508 g/mol |
IUPAC Name |
iridium-194 |
InChI |
InChI=1S/Ir/i1+2 |
InChI Key |
GKOZUEZYRPOHIO-NJFSPNSNSA-N |
SMILES |
[Ir] |
Isomeric SMILES |
[194Ir] |
Canonical SMILES |
[Ir] |
Synonyms |
194Ir radioisotope Ir-194 radioisotope Iridium-194 |
Origin of Product |
United States |
Nuclear Structure and Decay Characteristics of Iridium 194
Ground State Properties of Iridium-194
The ground state of an atomic nucleus is its lowest-energy state. The properties of this state are fundamental to understanding its behavior and decay characteristics.
Nuclear Spin and Parity Assignments
The ground state of this compound is characterized by a nuclear spin of 1 and a negative parity, denoted as 1⁻. periodictable.comchemlin.org This assignment is a result of the coupling of the angular momenta of its constituent protons and neutrons within the nuclear shell structure.
Magnetic Dipole and Electric Quadrupole Moments
This compound possesses a magnetic dipole moment (μ) of +0.39 nuclear magnetons (μN). chemlin.org The positive sign indicates that the direction of the magnetic moment is parallel to the nuclear spin. The electric quadrupole moment (Q), a measure of the deviation of the nuclear charge distribution from spherical symmetry, has been determined to be +0.339 barns. chemlin.org The positive value signifies a prolate (cigar-shaped) charge distribution.
| Property | Value |
|---|---|
| Nuclear Spin (I) | 1 |
| Parity (π) | -1 (Negative) |
| Magnetic Dipole Moment (μ) | +0.39 μN |
| Electric Quadrupole Moment (Q) | +0.339 b |
Half-Life Determination Methodologies and Precision Measurements
The half-life of this compound has been the subject of several experimental measurements, yielding a consistent and precise value. A noteworthy measurement involved the use of high-resolution gamma-ray spectrometry to follow the decay of prominent gamma rays emitted following the beta decay of this compound. This method allows for the precise determination of the decay rate by monitoring the decrease in the intensity of specific gamma-ray peaks over time. One such study remeasured the half-life to be 19.20 ± 0.02 hours. researchgate.net
Another important technique employed in determining the half-life of radioactive isotopes is coincidence counting. aps.org This method involves detecting the simultaneous emission of particles, such as a beta particle and a subsequent gamma ray. By measuring the rate of these coincidence events as a function of time, the decay constant and thus the half-life can be accurately determined.
A weighted average of several measurements provides a recommended half-life of 19.28 ± 0.13 hours for this compound. chemlin.orglnhb.fr
Beta Decay Scheme of this compound to Platinum-194
This compound undergoes beta-minus (β⁻) decay, transforming into the stable isotope Platinum-194. In this process, a neutron within the this compound nucleus is converted into a proton, with the emission of an electron (beta particle) and an electron antineutrino. The total decay energy for this process has been measured to be 2.2284 ± 0.0013 MeV. chemlin.org
Beta-Minus Emission Energies and Intensities
The beta decay of this compound can populate various energy levels in the daughter nucleus, Platinum-194, resulting in a spectrum of beta-minus particle energies. The majority of the decays, however, proceed to the ground state of Platinum-194. The following table, derived from data provided by the MIRDsoft project based on ICRP Publication 107, summarizes the primary beta-minus emission energies and their corresponding intensities (yields per decay). mirdsoft.org
| Mean Energy (MeV) | Intensity (%) |
|---|---|
| 0.322965 | 1.77 |
| 0.582058 | 1.28 |
| 0.705260 | 9.30 |
| 0.845511 | 85.40 |
Fermi and Gamow-Teller Transition Contributions
The beta decay of this compound to Platinum-194 can be analyzed in the context of Fermi and Gamow-Teller transitions, which are governed by specific selection rules related to the change in nuclear spin (ΔI) and parity (Δπ).
The initial state of this compound has a spin and parity of 1⁻, and the ground state of the daughter nucleus, Platinum-194, is 0⁺. Therefore, the change in spin for the decay to the ground state is ΔI = |1 - 0| = 1, and there is a change in parity (from negative to positive).
According to the selection rules for beta decay:
Fermi transitions are allowed if ΔI = 0 and there is no change in parity (Δπ = no).
Gamow-Teller transitions are allowed if ΔI = 0 or 1 (but not 0 → 0) and there is no change in parity (Δπ = no). wikipedia.org
Transitions that involve a change in parity are classified as "forbidden." A decay with ΔI = 1 and a change in parity is categorized as a first-forbidden transition . wikipedia.orgyoutube.com
Log ft Values and Allowed/Forbidden Transitions
The comparative half-life, or log ft value, is a crucial parameter for classifying beta decay transitions. It combines the half-life (t) of the decay and a statistical rate function (f) that depends on the decay energy, providing insight into the nuclear structure changes during the transition. The classification of a transition as "allowed" or "forbidden" is determined by the selection rules, which depend on the changes in nuclear spin (ΔJ) and parity (Δπ) between the initial and final states.
In the decay of ¹⁹⁴Ir (Jπ = 1⁻) to ¹⁹⁴Pt, transitions to various energy levels of the daughter nucleus are observed. The log ft values for these transitions indicate their nature:
Allowed Transitions: Occur when ΔJ = 0, ±1 and there is no change in parity (Δπ = no). These transitions have the highest probability and correspondingly low log ft values.
First-Forbidden Transitions: Occur when ΔJ = 0, ±1, ±2 and there is a change in parity (Δπ = yes). These are less probable than allowed transitions and have higher log ft values.
The beta decay of ¹⁹⁴Ir populates several states in ¹⁹⁴Pt, exhibiting a range of log ft values that characterize the degree of forbiddenness for each decay branch. For instance, the transition to the ground state (0⁺) of ¹⁹⁴Pt is a first-forbidden transition (ΔJ=1, Δπ=yes). The specific log ft values for major decay branches are compiled from evaluated nuclear data.
| Final Level Energy in ¹⁹⁴Pt (keV) | Final Level Spin/Parity (Jπ) | β⁻ Branch Intensity (%) | Log ft Value | Transition Type |
|---|---|---|---|---|
| 0.0 | 0⁺ | 43.1 | 8.1 | First-Forbidden |
| 328.46 | 2⁺ | 47.8 | 7.8 | First-Forbidden |
| 622.01 | 2⁺ | 2.8 | 8.9 | First-Forbidden |
| 811.23 | (0⁺) | 0.014 | 10.9 | First-Forbidden |
| 922.84 | (2⁺) | 0.027 | 10.3 | First-Forbidden |
Gamma Spectroscopy of this compound Decay Products
Following the beta decay of ¹⁹⁴Ir, the newly formed ¹⁹⁴Pt nucleus is often in an excited state. It promptly de-excites to its ground state by emitting one or more gamma rays. The study of these gamma rays, known as gamma spectroscopy, is essential for constructing the detailed energy level scheme of the daughter nucleus.
Prompt and Delayed Gamma-Ray Transitions
The vast majority of gamma-ray emissions from the decay products of ¹⁹⁴Ir are prompt, occurring within picoseconds to nanoseconds after the beta decay populates the excited state. These transitions form the basis of the ¹⁹⁴Pt level scheme. The decay has been thoroughly studied, leading to the identification of numerous gamma transitions. researchgate.net
Delayed gamma-ray transitions, which would originate from isomeric states (long-lived excited states), are not a prominent feature in the de-excitation of ¹⁹⁴Pt following ¹⁹⁴Ir decay. The de-excitation proceeds primarily through a cascade of prompt gamma rays until the ground state is reached.
The table below lists some of the most prominent prompt gamma-ray transitions observed in the decay of ¹⁹⁴Ir.
| Gamma-Ray Energy (keV) | Relative Intensity | Initial Level Energy (keV) | Final Level Energy (keV) |
|---|---|---|---|
| 328.46 | 13.1 | 328.46 | 0.0 |
| 293.55 | 2.5 | 622.01 | 328.46 |
| 622.01 | 0.31 | 622.01 | 0.0 |
| 1493.5 | 0.138 | 1821.9 | 328.46 |
| 1821.9 | 0.021 | 1821.9 | 0.0 |
Energy Level Schemes of Platinum-194 Populated by this compound Decay
By precisely measuring the energies and intensities of the emitted gamma rays and analyzing their coincidence relationships, a detailed energy level scheme for ¹⁹⁴Pt can be constructed. This scheme maps the excited states and the transitions between them.
The beta decay of ¹⁹⁴Ir populates a number of excited states in ¹⁹⁴Pt. The energies of these levels are determined with high precision from the energies of the gamma rays that de-excite them.
The spin and parity (Jπ) of each excited state are determined from several pieces of information, including the log ft values of the beta transitions feeding the level and the multipolarities of the gamma rays de-exciting it. For example, the strong transition from the 328.46 keV level to the 0⁺ ground state is an E2 (electric quadrupole) transition, which firmly establishes the 328.46 keV level as a 2⁺ state.
| Level Energy (keV) | Spin and Parity (Jπ) | Half-life |
|---|---|---|
| 0.0 | 0⁺ | Stable |
| 328.46 | 2⁺ | 44.9 ps |
| 622.01 | 2⁺ | 4.5 ps |
| 811.23 | (0⁺) | |
| 922.84 | (2⁺) | 2.5 ps |
| 1229.47 | 3⁺ | 1.1 ps |
| 1267.36 | 4⁺ | 3.0 ps |
| 1432.2 | 0⁺ |
The excited states of even-even nuclei like ¹⁹⁴Pt can often be organized into collective structures known as rotational and vibrational bands. These bands correspond to collective motions of the nucleons.
Ground-State Rotational Band: In ¹⁹⁴Pt, the ground state (0⁺), the first excited state (2⁺ at 328.46 keV), and the 4⁺ state at 1267.36 keV can be identified as members of the ground-state rotational band. This band is characteristic of a deformed nucleus executing collective rotation.
Vibrational Bands: Other low-lying states are interpreted as vibrational excitations. The 2⁺ state at 622.01 keV is considered the head of the gamma-vibrational band, a collective oscillation in which the nucleus deviates from axial symmetry. The 0⁺ state at 811.23 keV is a candidate for the beta-vibrational band head, corresponding to oscillations in the nuclear radius along the symmetry axis.
The arrangement and properties of these bands provide crucial insights into the collective nuclear structure of ¹⁹⁴Pt, revealing its character as a transitional nucleus with features of both rotational and vibrational models.
Gamma-Ray Branching Ratios and Multipolarity Admixtures
The gamma-ray spectrum of this compound is complex, featuring multiple transitions with distinct energies and intensities. These emissions provide crucial insights into the energy levels of the daughter nucleus, Platinum-194. The branching ratio of a particular gamma ray refers to the fraction of decays that proceed through that specific transition. The multipolarity of the radiation, a key characteristic, describes the electromagnetic nature of the transition and is determined by the changes in nuclear spin and parity between the initial and final states.
Detailed studies have characterized numerous gamma-ray transitions following the decay of this compound. The table below summarizes the prominent gamma rays, their energies, relative intensities, and assigned multipolarities. The multipolarity admixtures indicate that some transitions are not pure but are a mixture of different multipoles, most commonly M1 (magnetic dipole) and E2 (electric quadrupole).
| Energy (keV) | Relative Intensity (%) | Multipolarity |
|---|---|---|
| 293.5 | 2.515 | E2+M1+E0 |
| 328.5 | 13.10 | E2 |
| 621.3 | - | E1+M2 |
| 645.1 | 1.175 | E2 |
Internal Conversion Electron Spectroscopy and Coefficients
Internal conversion is a competing process to gamma-ray emission, where the excitation energy of the nucleus is transferred directly to an orbital electron, causing its ejection from the atom. The kinetic energy of the emitted electron is equal to the transition energy minus the binding energy of the electron in its atomic shell.
Spectroscopic analysis of these internal conversion electrons provides valuable information for determining the multipolarity of nuclear transitions. The internal conversion coefficient (ICC), defined as the ratio of the probability of internal conversion to the probability of gamma-ray emission, is highly sensitive to the transition's multipolarity. By measuring the intensities of the conversion electrons from different atomic shells (K, L, M, etc.), researchers can deduce the ICC and thereby assign or confirm the multipolarity of the nuclear transition. For this compound, studies of its internal conversion electron spectrum have been instrumental in constructing the decay scheme and understanding the nature of the transitions in Platinum-194.
| Transition Energy (keV) | Shell | Internal Conversion Coefficient (α) |
|---|---|---|
| 293.5 | K | - |
| 328.5 | K | - |
| 482.9 | K | 0.022 |
| 607.6 | K | 0.0133 |
Isomeric States in this compound and Neighboring Nuclides
An isomer is a metastable state of an atomic nucleus, caused by the excitation of one or more of its nucleons. These excited states have a longer half-life than the ordinary excited states that decay immediately.
Identification and Characterization of Isomers
This compound is known to have at least two isomeric states, often denoted as Iridium-194m1 and Iridium-194m2. wikipedia.org These isomers are characterized by their specific excitation energies and distinct half-lives.
Iridium-194m1 (¹⁹⁴ᵐ¹Ir): This isomer has an excitation energy of 147.072 keV and a half-life of 31.85 milliseconds. chemlin.org It has a spin and parity of 4+.
Iridium-194m2 (¹⁹⁴ᵐ²Ir): This isomer has a significantly longer half-life of 171 days and an excitation energy of approximately 370 keV. wikipedia.org Its spin and parity are assigned as (11-). wikipedia.org
The identification and characterization of these isomers have been achieved through various spectroscopic techniques that measure the energies and timing of the radiation they emit.
Decay Pathways of Isomeric States
The decay of these isomeric states involves the release of their excitation energy, leading to the ground state of this compound or to other excited states.
Iridium-194m1 primarily decays via isomeric transition (IT), a process where the nucleus de-excites by emitting gamma rays or internal conversion electrons. wikipedia.org
Iridium-194m2 , with its high spin, decays via beta emission to Platinum-194. wikipedia.org
The study of these decay pathways is crucial for understanding the nuclear structure and the arrangement of energy levels within the this compound nucleus.
Isomer Spectroscopy and Half-Life Measurements
The spectroscopic study of this compound isomers involves techniques such as gamma-ray spectroscopy and conversion electron spectroscopy to precisely measure the energies and intensities of the emitted radiation. These measurements allow for the construction of detailed decay schemes.
Half-life measurements are fundamental to characterizing isomers. For short-lived isomers like Iridium-194m1, electronic timing methods are employed. For longer-lived isomers such as Iridium-194m2, the decay is monitored over a more extended period by measuring the decrease in its characteristic radiation over time. These precise half-life measurements are essential for nuclear physics research and applications.
| Isomer | Excitation Energy (keV) | Half-Life | Spin and Parity | Decay Mode |
|---|---|---|---|---|
| Iridium-194m1 | 147.072 | 31.85 ms | 4+ | Isomeric Transition |
| Iridium-194m2 | ~370 | 171 d | (11-) | Beta Decay |
Production and Radiochemical Processing of Iridium 194 for Research
Nuclear Reaction Mechanisms for Iridium-194 Synthesis
The production of ¹⁹⁴Ir is primarily achieved through two distinct nuclear pathways: direct neutron activation of iridium isotopes or via the radioactive decay of its longer-lived parent nuclide, osmium-194 (¹⁹⁴Os).
Neutron Capture Reactions on Iridium-193: ¹⁹³Ir(n,γ)¹⁹⁴Ir
A direct method for synthesizing ¹⁹⁴Ir involves the neutron capture reaction on the stable isotope iridium-193 (¹⁹³Ir). Naturally occurring iridium consists of two stable isotopes: ¹⁹¹Ir, with an abundance of approximately 37.3%, and ¹⁹³Ir, which is more abundant at about 62.7% brainly.comwikipedia.orgbuyisotope.com. When a ¹⁹³Ir nucleus absorbs a neutron, it is transmuted into ¹⁹⁴Ir, releasing a gamma photon in the process.
The nuclear reaction is represented as: ¹⁹³Ir + n → ¹⁹⁴Ir + γ
This reaction is typically conducted within a nuclear reactor, where a sufficiently intense neutron flux is available. The efficiency of ¹⁹⁴Ir production via this route is significantly influenced by the neutron capture cross-section of ¹⁹³Ir and the energy spectrum of the neutrons. Research has focused on determining the effective resonance energy for the ¹⁹³Ir(n,γ)¹⁹⁴Ir reaction, highlighting the importance of epithermal neutrons in addition to thermal neutrons osti.govtubitak.gov.trresearchgate.net. The resonance integral, which quantifies neutron absorption over a range of energies, is a crucial parameter for optimizing irradiation conditions and predicting production yields osti.govresearchgate.netdiscourse.groupiaea.org.
Production via Osmium-194 Decay: ¹⁹⁴Os(β⁻)¹⁹⁴Ir Generator Systems
An alternative and often advantageous method for obtaining ¹⁹⁴Ir, especially for applications requiring a readily accessible source, is through the use of a radionuclide generator. This approach leverages the radioactive decay of osmium-194 (¹⁹⁴Os), which possesses a considerably longer half-life of approximately 6.0 years, in contrast to the 19.15-19.28 hour half-life of ¹⁹⁴Ir iaea.orgtandfonline.comnih.govchegg.comperiodictable.com. The ¹⁹⁴Os parent nuclide decays via beta emission to form ¹⁹⁴Ir, enabling the periodic elution of the ¹⁹⁴Ir daughter product.
The decay pathway is as follows: ¹⁹⁴Os → ¹⁹⁴Ir + β⁻ + ν̄ₑ
This parent-daughter relationship underpins the functionality of a ¹⁹⁴Os/¹⁹⁴Ir generator system, facilitating the on-demand supply of ¹⁹⁴Ir iaea.orgradiologykey.comcern.chresearchgate.netuni-mainz.deijs.si.
The parent nuclide, ¹⁹⁴Os, is itself synthesized through nuclear reactions, most commonly via neutron capture on the stable isotope osmium-192 (¹⁹²Os) within a nuclear reactor. Osmium has several stable isotopes, with ¹⁹²Os being the most abundant, comprising approximately 40.78% of natural osmium buyisotope.comwebelements.comperiodictable.comchemlin.org. The production of ¹⁹⁴Os typically proceeds through a double neutron capture sequence:
¹⁹²Os + n → ¹⁹³Os ¹⁹³Os + n → ¹⁹⁴Os
This process requires the irradiation of a ¹⁹²Os target with neutrons. The intermediate ¹⁹³Os undergoes beta decay to iridium-193, which can then capture another neutron to form ¹⁹⁴Os. The cross-sections for these neutron capture reactions, along with the natural abundance of ¹⁹²Os, are critical factors in determining the efficiency and yield of ¹⁹⁴Os production.
The successful production of both ¹⁹³Ir and ¹⁹⁴Os necessitates the use of suitable neutron sources, typically found in research reactors. The specific parameters of reactor irradiation are vital for optimizing the yield and specific activity of the target radioisotopes. Key parameters include:
Neutron Flux: This refers to the density of neutrons available to interact with the target material, commonly measured in neutrons per square centimeter per second (n/cm²·s) mit.eduiaea.orgosti.goveuronuclear.orgnuclear-power.com. High-flux research reactors, such as the High Flux Isotope Reactor (HFIR), can provide neutron fluxes in the range of 10¹³ to 10¹⁵ n/cm²·s iaea.orgornl.govwikipedia.orgisotopes.gov.
Neutron Energy Spectrum: The distribution of neutron energies (e.g., thermal, epithermal, fast) significantly impacts reaction rates due to the energy dependence of nuclear cross-sections.
Irradiation Time: The duration of target exposure to the neutron flux directly influences the accumulated activity, up to the point of saturation. Longer irradiation times can increase production but may also lead to higher concentrations of unwanted byproducts.
Target Material: The isotopic composition and physical form of the target material (e.g., iridium metal, osmium metal) play a role in the irradiation process and subsequent chemical processing.
Precise knowledge of neutron flux and cross-sections is fundamental for efficient radioisotope production. Neutron flux density quantifies the intensity of the neutron beam mit.eduiaea.orgnuclear-power.com. Cross-section measurements, particularly for neutron capture reactions, provide the probability of a specific nuclear reaction occurring. These data are essential for calculating production yields and optimizing reactor operating conditions. The resonance integral quantifies the total neutron absorption cross-section over the resonance energy region, which is particularly relevant for reactions induced by epithermal neutrons osti.govresearchgate.netdiscourse.groupiaea.org. Methodologies such as the cadmium ratio method are employed to determine effective resonance energies and to characterize neutron spectra, aiding in the precise measurement of cross-sections osti.govtubitak.gov.trresearchgate.net. Accurate cross-section data enables the fine-tuning of reactor parameters, such as flux levels and irradiation durations, to maximize the production of ¹⁹⁴Ir via the ¹⁹³Ir(n,γ)¹⁹⁴Ir reaction and the ¹⁹²Os(n,γ)¹⁹³Os(n,γ)¹⁹⁴Os pathway.
Radiochemical Separation and Purification Methodologies
Following the synthesis of ¹⁹⁴Ir through nuclear reactions, radiochemical separation and purification steps are critical to isolate the desired radioisotope from the irradiated target material, any reaction byproducts, and, in the case of generator systems, from the parent nuclide.
For the ¹⁹³Ir(n,γ)¹⁹⁴Ir production route, the irradiated iridium target undergoes processing to separate the ¹⁹⁴Ir. Standard techniques employed for separating platinum group metals, including iridium, are utilized:
Ion Exchange Chromatography: This method relies on the selective adsorption of ions onto solid resin materials. Anion exchange resins, for instance, are effective for separating iridium complexes from other metallic impurities based on their differing affinities arizona.eduacs.orgresearchgate.netgoogle.commurdoch.edu.au.
Solvent Extraction: This technique involves partitioning the target element between two immiscible liquid phases. For osmium, which exhibits chemical similarities to iridium, solvent extraction procedures using agents like tri-n-octyl amine have been developed for its separation from other platinum group metals tandfonline.com.
In the context of a ¹⁹⁴Os/¹⁹⁴Ir generator system, the primary radiochemical challenge is the efficient separation of the ¹⁹⁴Ir daughter product from the parent ¹⁹⁴Os. This is typically achieved by immobilizing the ¹⁹⁴Os on a suitable stationary phase (e.g., an ion exchange resin or an alumina (B75360) column) and subsequently eluting the ¹⁹⁴Ir daughter in a desired chemical form iaea.orgradiologykey.comcern.chresearchgate.netuni-mainz.deijs.si. Methods such as gas-thermochromatography have also been established for the purification of osmium tetroxide (OsO₄), a compound sometimes used in osmium processing iaea.orgnih.gov.
The overarching objective of these separation and purification processes is to obtain ¹⁹⁴Ir with a high degree of radionuclidic and radiochemical purity, ensuring minimal contamination from the parent ¹⁹⁴Os, other iridium isotopes, or unwanted activation products.
Separation of this compound from Osmium-194 Parent
The Os-194/Ir-194 generator system leverages the radioactive decay of Os-194 to produce Ir-194 nih.govlnhb.fr. Osmium-194 is typically produced by neutron irradiation of Osmium-192 nih.govlnhb.fr. For the generator, Osmium is chemically processed and adsorbed onto a solid support, commonly activated carbon, in a specific chemical form such as potassium hexachloroosmate (K₂OsCl₆).
The separation of the daughter nuclide, Ir-194, from the parent nuclide, Os-194, is achieved through elution. A common method involves using a pH 2 saline solution to elute the Ir-194 from the activated carbon adsorbent mcmaster.ca. This process exploits the differential chemical behavior of osmium and iridium, where osmium remains bound to the activated carbon while iridium is released in the eluent. Studies report reproducible yields of carrier-free Ir-194 in the range of 75-85% with minimal breakthrough of the parent Os-194 mcmaster.ca. The eluted solution, which is acidic, is typically neutralized with a buffer, such as Tris buffer, to achieve a physiological pH suitable for subsequent use mcmaster.ca.
Techniques for Isolation from Target Materials and Impurities
The isolation and purification of Ir-194 are critical steps to ensure the radiochemical purity of the sample. When Ir-194 is produced via neutron activation of Iridium-193, the primary impurities would include unreacted Iridium-193 and other iridium isotopes formed through neutron capture reactions, such as Iridium-192.
In the context of the Os-194/Ir-194 generator system, the main purification challenge is to minimize the carryover of the parent isotope, Os-194, and any other contaminants present from the initial Os-194 production or the generator matrix mcmaster.ca. Radiochemical separation techniques that exploit differences in chemical properties are employed. These can include:
Ion Exchange Chromatography: This technique utilizes the differential binding affinities of ions to a stationary phase. For osmium and iridium, their distinct chemical behaviors in various oxidation states allow for selective separation on ion exchange resins.
Solvent Extraction: Differences in the solubility of osmium and iridium complexes in immiscible solvents can be utilized for separation.
Precipitation and Coprecipitation: Selective precipitation of osmium or iridium compounds can be used, often with the addition of a carrier element to ensure quantitative recovery.
Volatilization: Osmium can be converted into volatile compounds, such as osmium tetroxide (OsO₄), which can then be separated from less volatile iridium species lnhb.fr.
The activated carbon adsorption method used in the generator itself is a form of solid-phase separation that effectively isolates Ir-194 from Os-194.
Electrodeposition Techniques for Iridium Target Preparation
Electrodeposition is a versatile technique used to prepare thin films and targets of metals, including iridium, for various research applications. This process involves the electrochemical reduction of iridium ions from an electrolyte solution onto a conductive substrate, typically a metal disc or foil, acting as the cathode. The resulting deposit forms a uniform layer of iridium.
For target preparation, precise control over electrodeposition parameters is essential to achieve dense, adherent, and uniformly thick iridium layers. Key parameters include:
Electrolyte Composition: The choice of iridium salt and complexing agents influences solubility, stability, and deposition efficiency.
Current Density: The applied current density affects the rate of deposition and the morphology of the deposit.
pH and Temperature: These factors are optimized to maximize deposition efficiency and minimize side reactions or the formation of undesirable precipitates.
While electrodeposition is a standard method for preparing stable iridium targets for nuclear reactions or for creating specific sample geometries, its application for the direct preparation of radioactive Ir-194 targets would follow similar electrochemical principles, adapted for handling radioactive materials. The goal is to create a well-defined iridium deposit suitable for experimental use, whether it is for subsequent irradiation or as a characterized source.
Quality Control of this compound Radiopurity in Research Samples
Ensuring the radiopurity of Ir-194 samples is crucial for the accuracy and reliability of research outcomes. Quality control procedures typically involve verifying the identity of the isotope and quantifying any radioactive impurities.
Gamma-Ray Spectrometry: This is the primary analytical technique for characterizing radioactive samples. This compound emits gamma rays at specific energies, which can be detected and measured using high-resolution detectors such as germanium detectors (e.g., HPGe) aps.org. The characteristic gamma-ray spectrum of Ir-194 allows for its unambiguous identification. Prominent gamma-ray energies associated with Ir-194 decay include approximately 295 keV, 325 keV, 635 keV, 640 keV, and others up to around 2.00 MeV aps.orgaps.org. A more detailed list of gamma ray energies and their relative intensities is provided in Table 1.
Radiopurity Assessment: Radiopurity is assessed by identifying and quantifying any contaminating radioisotopes present in the sample. This is achieved by analyzing the gamma-ray spectrum for photopeaks corresponding to known potential impurities. For samples derived from the Os-194/Ir-194 generator, the primary impurity of concern is the parent isotope, Os-194. Other potential impurities could include other iridium isotopes, such as Ir-192, which can be formed through neutron activation of iridium targets. The radiopurity is typically expressed as the percentage of the total measured activity that is attributable to Ir-194.
Table 1: Key Properties and Gamma-Ray Energies of this compound
| Property | Value |
| Isotope | This compound (¹⁹⁴Ir) |
| Atomic Number (Z) | 77 |
| Mass Number (A) | 194 |
| Half-life (T½) | 19.28 ± 0.13 hours aps.org, 19.3 h mcmaster.camit.eduontosight.ainih.gov |
| Decay Mode | Beta-minus (β⁻) decay to Platinum-194 aps.orgmcmaster.camit.eduontosight.ai |
| Decay Energy (Qβ) | 2.2284 ± 0.0013 MeV aps.org, 2.23384 MeV ontosight.ai, 2.246791 ± 0.001563 keV mit.edu |
| Prominent Gamma Rays (keV) | 295, 325, 635, 640, 930, 1140, 1280, 1450, 1580, 1770, ~2000 aps.orgaps.org; 202.9, 244.8, 293.6, 300.7, 328.4, 364.9, 482.9, 530.1, 589.2, 594.3, 607.6, 621.3, 622.0, 645.1, 700.6, 889.9, 938.7 mcmaster.ca |
| Primary Production Route | β⁻ decay of Os-194 nih.govlnhb.fr or neutron activation of Ir-193 aps.org |
Analytical and Detection Methodologies for Iridium 194 in Research
High-Resolution Gamma-Ray Spectrometry for Iridium-194 Characterization
High-resolution gamma-ray spectrometry is a cornerstone for the identification and characterization of ¹⁹⁴Ir. This non-destructive technique allows for the precise measurement of the energies and intensities of gamma rays emitted during the decay of ¹⁹⁴Ir to Platinum-194 (¹⁹⁴Pt).
High-Purity Germanium (HPGe) detectors are the instruments of choice for the gamma-ray analysis of ¹⁹⁴Ir due to their excellent energy resolution. nih.govmirion.commirion.com These semiconductor detectors, when cooled to liquid nitrogen temperatures to reduce thermal noise, can distinguish between gamma rays with very similar energies, which is essential for resolving the complex gamma-ray spectrum of ¹⁹⁴Ir. mirion.com The detector itself is a reverse-biased p-i-n diode where the intrinsic region is sensitive to ionizing radiation. mirion.com When a gamma ray interacts within the detector's germanium crystal, it creates electron-hole pairs, and the collected charge is proportional to the energy of the incident gamma ray.
Spectroscopic analysis of ¹⁹⁴Ir using HPGe systems involves the collection of a gamma-ray spectrum, which is a plot of the number of detected gamma rays versus their energy. This spectrum reveals a series of distinct peaks, each corresponding to a specific gamma-ray energy emitted during the decay of ¹⁹⁴Ir. The energy of these peaks allows for the unambiguous identification of the isotope, while the area under each peak is proportional to the intensity of that specific gamma-ray transition. A study of the decay of ¹⁹⁴Ir to levels of ¹⁹⁴Pt utilized high-resolution spectrometry to provide a detailed analysis of the gamma-ray transitions, leading to a more complete understanding of the nuclear structure of ¹⁹⁴Pt. researchgate.net
Key Gamma-Ray Energies Observed in the Decay of this compound mirdsoft.org
| Energy (keV) | Intensity (%) |
| 328.448 | 13.10 |
| 645.146 | 1.175 |
| 293.541 | 2.515 |
This table presents a selection of prominent gamma-ray energies and their corresponding intensities observed in the decay of this compound.
To further unravel the complex decay scheme of ¹⁹⁴Ir, coincidence measurement techniques are employed. aps.org These methods involve detecting two or more radiations that are emitted in cascade during a single nuclear decay.
β-γ Coincidence: This technique involves the simultaneous detection of a beta particle and a subsequent gamma ray. In the case of ¹⁹⁴Ir, which decays via beta emission, this method helps to establish the relationship between the emitted beta particles and the resulting excited states of the daughter nucleus, ¹⁹⁴Pt. aps.org Early studies on ¹⁹⁴Ir utilized beta-gamma coincidence measurements to reveal that the high-energy beta particles (around 2.2 MeV) were not coincident with gamma radiation, while a softer beta spectrum was. aps.org
γ-γ Coincidence: This technique involves the simultaneous detection of two gamma rays. By identifying which gamma rays are emitted in cascade, researchers can construct a detailed level scheme of the daughter nucleus. For ¹⁹⁴Ir, γ-γ coincidence experiments have been instrumental in confirming the cascade emission of gamma rays and in determining the energy levels of ¹⁹⁴Pt. aps.org The angular correlation of these cascade gamma rays has also been studied to assign spins and parities to the nuclear levels. mcmaster.ca
Beta Spectrometry and Electron Capture Studies
Beta spectrometry provides crucial information about the energy distribution of the beta particles emitted during the decay of ¹⁹⁴Ir.
The beta decay of ¹⁹⁴Ir involves the transformation of a neutron into a proton within the nucleus, with the emission of a beta particle (an electron) and an antineutrino. The energy released in this decay is shared between the beta particle and the antineutrino, resulting in a continuous energy spectrum for the beta particles, up to a maximum energy (Q-value). A Fermi analysis of the ¹⁹⁴Ir beta spectrum has revealed multiple beta components with different end-point energies and intensities, indicating that the decay proceeds to various energy levels in the daughter nucleus, ¹⁹⁴Pt. aps.org
Beta Spectrum Components of this compound aps.org
| End-point Energy (keV) | Intensity (%) |
| 2236 | 70 |
| 1905 | 16 |
| 975 | 9 |
| 430 | 2.8 |
This table details the end-point energies and relative intensities of the different beta decay branches of this compound as determined by Fermi analysis.
This compound primarily undergoes β- decay. Electron capture is a competing process to positron emission and is significant for proton-rich nuclei with insufficient decay energy for positron emission. wikipedia.org Since ¹⁹⁴Ir is a neutron-rich isotope, beta decay is the dominant decay mode, and electron capture is not a significant decay branch. Therefore, specific "Electron Capture Studies" for ¹⁹⁴Ir are not a primary area of research.
Particle Transfer Reactions and Spectroscopic Studies of this compound
Particle transfer reactions are a powerful tool for probing the nuclear structure of ¹⁹⁴Ir itself, rather than its decay products. In these reactions, a target nucleus is bombarded with a light projectile, and one or more nucleons are transferred between the projectile and the target.
A key example is the deuteron-induced stripping reaction, specifically the ¹⁹³Ir(d,p)¹⁹⁴Ir reaction. In this reaction, a stable ¹⁹³Ir target is bombarded with deuterons. A neutron is "stripped" from the deuteron and transferred to the ¹⁹³Ir nucleus, forming ¹⁹⁴Ir in an excited state. The outgoing proton is then detected. By measuring the energy and angular distribution of the emitted protons, information about the energy levels, spins, parities, and spectroscopic factors of the states in ¹⁹⁴Ir can be deduced. researchgate.net High-resolution spectroscopic studies of the ¹⁹³Ir(d,p) reaction have been crucial in establishing a detailed level scheme for ¹⁹⁴Ir. researchgate.net
These experimental data are then compared with theoretical predictions from nuclear models, such as those based on supersymmetry, to test and refine our understanding of the complex structure of odd-odd nuclei like ¹⁹⁴Ir. researchgate.net
Radiometric Techniques for Activity Quantification and Trace Analysis
Radiometric techniques are essential for determining the activity of ¹⁹⁴Ir in a sample, which is a measure of the number of radioactive decays per unit time. These methods are based on the detection of the radiation emitted by the radionuclide.
High-purity germanium (HPGe) gamma spectrometry, as discussed earlier, is a primary radiometric technique for quantifying ¹⁹⁴Ir. By measuring the count rate in a specific gamma-ray peak and correcting for factors such as detector efficiency, gamma-ray intensity, and sample geometry, the activity of ¹⁹⁴Ir in the sample can be accurately determined. nih.gov
Liquid Scintillation Counting (LSC) is another viable radiometric technique for ¹⁹⁴Ir quantification, particularly due to its beta emissions. nih.gov In LSC, the radioactive sample is mixed with a liquid scintillator cocktail. The beta particles emitted by ¹⁹⁴Ir interact with the scintillator molecules, producing flashes of light (scintillations). These light flashes are then detected by photomultiplier tubes. The rate of these scintillations is proportional to the activity of ¹⁹⁴Ir in the sample. LSC can be a highly efficient method for beta emitters, but it is generally less selective than gamma spectrometry as it does not provide energy information in the same way.
Mass Spectrometry for Isotopic Analysis of Iridium
While radiometric techniques are ideal for quantifying the activity of radioactive isotopes, mass spectrometry is the preferred method for determining the isotopic composition of an element, including the relative abundance of its stable and long-lived isotopes.
For iridium, Multicollector Inductively Coupled Plasma Mass Spectrometry (MC-ICPMS) is a state-of-the-art technique for precise and accurate isotope ratio measurements. nih.govresearchgate.net In this method, a sample containing iridium is introduced into a high-temperature argon plasma, which ionizes the iridium atoms. The resulting ions are then accelerated and separated based on their mass-to-charge ratio in a magnetic field. Multiple detectors (collectors) simultaneously measure the ion currents of the different iridium isotopes, allowing for the determination of their ratios with high precision.
While MC-ICPMS is primarily used for stable isotopes, it can be adapted for the analysis of long-lived radioisotopes. For a relatively short-lived isotope like ¹⁹⁴Ir (with a half-life of 19.28 hours), its direct detection and quantification by mass spectrometry would be challenging in most contexts due to its rapid decay and typically low abundance. mirdsoft.org However, mass spectrometry plays a crucial role in characterizing the isotopic purity of the target material (e.g., ¹⁹³Ir) used for the production of ¹⁹⁴Ir.
Applications of Iridium 194 in Fundamental and Applied Research Non Clinical
Studies in Nuclear Reaction Mechanisms and Cross-Section Measurements
Iridium-194 plays a role in the study of nuclear reaction mechanisms, particularly in understanding the probabilities of specific nuclear reactions, known as cross-sections. The production of its parent isotope, Osmium-194 (¹⁹⁴Os), through the double neutron capture of ¹⁹²Os, and the subsequent decay to ¹⁹⁴Ir, provides a pathway for investigating neutron capture processes. osti.govresearchgate.net Researchers have reported on the measurement of the cross-section for the ¹⁹³Os(n,γ)¹⁹⁴Os reaction, which is crucial for calculating the production yield of ¹⁹⁴Os and, consequently, the availability of ¹⁹⁴Ir. unt.edu
Further studies have focused on measuring the cross-sections of various alpha-induced reactions on natural iridium targets. cern.ch These experiments, conducted at astrophysically relevant energy regions, contribute to a broader understanding of nuclear reaction dynamics and provide essential data for validating theoretical models of nuclear processes. cern.ch For example, the thick target yields of reactions such as ¹⁹¹Ir(α,n)¹⁹⁴Au have been measured with high sensitivity, allowing for the derivation of reaction cross-sections. cern.ch Such data is vital for refining models like the α+nucleus optical potential. cern.ch
Tracer Applications in Materials Science Research (e.g., diffusion studies, wear analysis)
Radioisotopes are widely utilized as tracers in materials science to monitor processes like fluid flow, filtration, leak detection, and material degradation such as wear and corrosion. osti.govnih.gov The principle involves introducing a small amount of a radioactive substance into a system and tracking its movement or concentration to understand dynamic processes. osti.gov While a variety of radioisotopes are employed for these purposes, the specific use of this compound in diffusion studies and wear analysis is not extensively documented in readily available literature.
However, the general techniques for which iridium isotopes could be applicable are well-established. For instance, in wear analysis, components can be activated to produce radioisotopes. As the material wears, the release of these isotopes into a lubricating fluid can be measured with high sensitivity, providing real-time data on wear rates. osti.gov Similarly, in diffusion studies, a radiotracer can be applied to a material's surface, and its subsequent movement through the material can be tracked by detecting the emitted radiation.
Fundamental Nuclear Physics Experiments (e.g., precision measurements of decay data)
This compound is a subject of interest in fundamental nuclear physics experiments aimed at precisely characterizing its decay properties and understanding nuclear structure. Early studies investigated the beta and gamma radiations of ¹⁹⁴Ir produced by slow neutron bombardment. aps.org These experiments identified a complex decay scheme with both soft and hard beta-ray spectra and cascade emission of gamma rays. aps.org
More detailed investigations have been conducted to precisely measure the energies of the gamma rays emitted during the decay of ¹⁹⁴Ir. aps.org By exposing electromagnetically enriched ¹⁹³Ir to neutron flux, researchers have identified numerous gamma rays with distinct energies. aps.org Coincidence studies have helped to establish the relationships between these gamma rays, allowing for the determination of the energy levels of the daughter nucleus, Platinum-194 (¹⁹⁴Pt). aps.org Angular correlation function measurements of cascading gamma rays have also been performed to determine the spins of the excited states of ¹⁹⁴Pt. aps.org
Below is a data table summarizing some of the key decay characteristics of this compound.
| Property | Value |
| Half-life | 19.28 hours |
| Decay Mode | β⁻ |
| Max Beta Energy | 2.247 MeV |
| Primary Gamma Energies | 0.295 MeV, 0.325 MeV, 0.635 MeV, etc. |
| Daughter Isotope | ¹⁹⁴Pt (Platinum-194) |
This table is based on data from multiple sources and provides a summary of the key decay properties of this compound. mirdsoft.orgaps.orgaps.orgaps.org
Research in Nuclear Forensics and Historical Radiochemistry
Nuclear forensics involves the analysis of nuclear and radioactive materials to determine their origin and history. osti.gov A key technique in this field is neutron activation analysis (NAA), which can identify the elemental and isotopic composition of a sample by bombarding it with neutrons and measuring the subsequent radioactive emissions. iaea.org
The production of this compound is a direct result of neutron activation, specifically the neutron capture by ¹⁹³Ir. This process is fundamental to understanding the irradiation history of materials. In principle, the presence and quantity of ¹⁹⁴Ir in a sample could serve as an indicator of its exposure to a neutron flux. However, the short half-life of ¹⁹⁴Ir limits its utility as a long-term forensic signature. The focus in nuclear forensics often lies on longer-lived isotopes that can provide information about the time since irradiation and the characteristics of the neutron source. While the principles of neutron activation are central to nuclear forensics, specific applications of ¹⁹⁴Ir as a key forensic signature are not prominently featured in the available literature.
The analysis of historical radioactive samples, sometimes termed "nuclear archaeology," can provide insights into past nuclear activities. osti.gov This can involve the characterization of materials from early nuclear programs or environmental samples affected by past events. The presence of specific radioisotopes can help to date the material and identify the processes by which it was created. Due to its relatively short half-life of 19.28 hours, this compound is generally not suitable for the characterization of historical samples, as it would have decayed to undetectable levels over extended periods. The analysis of such samples typically focuses on long-lived fission and activation products.
Development and Evaluation of Radionuclide Generator Systems for Isotope Production (excluding human-specific applications)
A significant area of research involving this compound is the development of radionuclide generator systems. These systems provide a continuous supply of a short-lived daughter radionuclide from the decay of a longer-lived parent radionuclide. In the case of ¹⁹⁴Ir, it is obtained from the beta decay of the long-lived ¹⁹⁴Os, which has a half-life of approximately 6 years. osti.gov
The ¹⁹⁴Os/¹⁹⁴Ir generator system is of interest for providing carrier-free ¹⁹⁴Ir for research purposes. osti.govresearchgate.net The parent ¹⁹⁴Os is produced in a nuclear reactor through the double neutron capture on the stable isotope ¹⁹²Os. osti.govunt.edu Research has been conducted to determine the optimal conditions for ¹⁹⁴Os production, including the measurement of the neutron capture cross-section of ¹⁹³Os. unt.edu
The development of these generator systems also involves creating efficient methods for separating the ¹⁹⁴Ir daughter from the ¹⁹⁴Os parent. One described method involves the conversion of metallic osmium to Osmium tetroxide (OsO₄) and its subsequent purification using gas thermochromatography. osti.gov The purified ¹⁹⁴Os is then used to construct the generator, from which ¹⁹⁴Ir can be periodically eluted for use in various non-clinical research applications. osti.gov
Theoretical and Computational Investigations of Iridium 194 Nuclear Structure
Nuclear Models Applied to Iridium-194 and Neighboring Nuclei
Several nuclear models have been utilized to describe the properties of Ir-194 and surrounding isotopes. These models offer different perspectives on nuclear behavior, ranging from the collective motion of nucleons to the individual particle interactions within a mean field.
Shell Model Calculations for Energy Levels and Transition Probabilities
The nuclear shell model treats nucleons (protons and neutrons) as moving in a potential generated by all other nucleons. This model is particularly effective in describing nuclei with a few nucleons outside closed shells. For Iridium isotopes, shell model calculations are employed to predict the energy spectra of excited states and the probabilities of electromagnetic transitions between these states. These calculations involve complex matrix diagonalizations and are sensitive to the effective interactions used. Research has shown that shell model calculations can reproduce many observed energy levels and transition strengths, providing a microscopic understanding of nuclear properties gsi.delbl.gov. For nuclei in the vicinity of closed shells, such as those around lead, seniority schemes are often used within shell model frameworks to simplify calculations and interpret low-lying structures gsi.de.
Collective Models (e.g., Interacting Boson Model, Nilsson Model)
Collective models describe nuclear behavior in terms of the collective motion of nucleons, such as rotations and vibrations. The Interacting Boson Model (IBM) treats pairs of nucleons as bosons and has been successful in describing collective phenomena in nuclei, including shape transitions and the coexistence of different nuclear shapes researchgate.netbnl.govosti.gov. The Nilsson model, a single-particle model in a deformed potential, is also crucial for understanding the structure of deformed nuclei like some Iridium isotopes. It allows for the prediction of energy levels based on the deformation of the nucleus and the occupation of specific single-particle orbitals iaea.orgmcmaster.ca. Studies have explored the application of the IBM to platinum isotopes in the region, which are neighbors to Iridium, to understand shape phase transitions and the role of higher-order interactions researchgate.net. The interplay between collective models and microscopic descriptions, such as particle-core coupling, is also a significant area of research for Iridium isotopes osti.goviaea.org.
Deformation Properties and Shape Coexistence Studies
Iridium isotopes, particularly those in the neutron-deficient region, exhibit interesting deformation properties and evidence of shape coexistence osti.govresearchgate.netosti.govresearchgate.net. Shape coexistence occurs when a nucleus can exist in two or more different shapes (e.g., prolate and oblate) with similar energies. Theoretical investigations, often employing the Nilsson model or particle-core coupling calculations, aim to describe these coexisting shapes and the transitions between them. Studies on neutron-deficient Iridium isotopes have focused on identifying deformation trends and searching for signatures of shape coexistence, such as specific energy level patterns or electric monopole (E0) transitions osti.govosti.gov. Laser spectroscopy measurements, which probe nuclear charge radii and deformations, have provided experimental data that is compared with theoretical predictions to understand these phenomena researchgate.netresearchgate.net. For instance, a sudden increase in deformation has been observed in some Iridium isotopes, linked to changes in proton states researchgate.net.
Ab Initio and Phenomenological Approaches to Nuclear Structure
Beyond traditional models, ab initio methods aim to solve the nuclear many-body problem from fundamental interactions without relying on phenomenological parameters, starting from the nucleon-nucleon force. These methods, such as coupled-cluster theory or the No-Core Shell Model, are computationally intensive but provide a more fundamental understanding of nuclear structure tu-darmstadt.deubc.ca. While ab initio calculations for heavier nuclei like Iridium are challenging, they are advancing and serve as benchmarks for other models ubc.ca.
Phenomenological approaches, on the other hand, utilize models with parameters adjusted to fit experimental data. These models, like the phenomenological three-band model used for Iridium isotopes, can effectively describe observed phenomena such as band alignments and mixing effects, providing valuable insights into nuclear structure iaea.org.
Computational Simulations of Nuclear Reactions Involving Iridium Isotopes
Computational simulations are vital for understanding nuclear reactions that produce or involve Iridium isotopes, as well as for predicting nuclear data.
Monte Carlo Simulations of Neutron Transport and Activation
Monte Carlo (MC) methods are widely used to simulate neutron transport in nuclear reactors and during nuclear reactions. Codes like MCNP6 or PHITS are employed to model the behavior of neutrons, their interactions with nuclei, and the resulting production of isotopes through processes like neutron capture lanl.govepj-conferences.orgscu.ac.irmdpi.com. These simulations are crucial for calculating activation cross-sections, which describe the probability of a nucleus becoming radioactive after absorbing a neutron. For instance, understanding neutron capture on Ir-191 to produce Ir-192 is important for applications, and MC simulations, coupled with nuclear reaction models, help evaluate these cross-sections kns.orgscu.ac.ir. The accurate simulation of neutron transport is essential for predicting the isotopic composition of nuclear fuel over time and for optimizing irradiation processes mdpi.com.
Future Directions and Emerging Research Avenues for Iridium 194
Advanced Experimental Techniques for Enhanced Spectroscopic Detail
The pursuit of a more profound understanding of Iridium-194's nuclear structure necessitates the application of cutting-edge spectroscopic methods. Advanced gamma-ray spectroscopy, employing high-resolution detectors and sophisticated coincidence techniques, will be crucial for precisely mapping its decay schemes and identifying excited states. Laser spectroscopy, particularly collinear laser spectroscopy and resonance ionization spectroscopy (RIS), offers unparalleled sensitivity and resolution for probing atomic and nuclear properties. These techniques can provide detailed information on nuclear spins, magnetic dipole and electric quadrupole moments, and charge radii, even for very low production yields of Ir-194 researchgate.netarxiv.orgmanchester.ac.ukresearchgate.netisolde.cernresearchgate.netin2p3.frin2p3.frarxiv.org. Future research will likely focus on integrating these methods with next-generation radioactive ion beam facilities to achieve unprecedented detail in the spectroscopic characterization of this compound arxiv.orgjyu.fitamu.eduresearchgate.netaip.orgresearchgate.net.
High-Precision Measurements of Fundamental Nuclear Parameters
Future research endeavors will concentrate on obtaining highly precise measurements of this compound's fundamental nuclear parameters. This includes refining measurements of its half-life, decay modes, and branching ratios with greater accuracy. High-precision measurements of nuclear moments (magnetic dipole and electric quadrupole) are essential for testing nuclear models and understanding nuclear shapes and deformations in2p3.frin2p3.frunige.chepj.org. Advances in time-of-flight mass spectrometry, such as those utilizing multi-reflection time-of-flight mass spectrometers (MR-TOF-MS), are enabling more precise mass measurements and the determination of half-lives for exotic isotopes, including those with short lifetimes ed.ac.ukin2p3.fr. The application of these advanced techniques to this compound will yield critical data for nuclear structure theories and fundamental physics.
Novel Production Routes and Target Technologies
The efficient and pure production of this compound is a key area for future development. Research into novel production routes will likely explore optimized accelerator-based methods, such as those utilizing cyclotrons or linear accelerators, to enhance production yields and isotopic purity. Advanced target technologies, designed to withstand high beam currents and maximize the production of specific isotopes like Ir-194, will be critical laurentisenergy.comtriumf.caadvancedcyclotron.comiaea.orgworld-nuclear.orgcerncourier.comcern.ch. Neutron activation analysis (NAA) remains a viable method, and future work may involve optimizing irradiation and decay times for specific isotopes, potentially including this compound, to improve detection sensitivities and accuracy usgs.goviaea.orgchimia.chcarleton.edu. Investigating new target materials and irradiation strategies could lead to more cost-effective and scalable production methods for this compound.
Interdisciplinary Research Integrating this compound
The unique properties of this compound lend themselves to potential applications in interdisciplinary research.
Environmental Tracing: While not extensively documented for Ir-194 specifically, isotopes of heavy elements are sometimes explored as tracers in environmental studies due to their distinct mass and chemical behavior. Future research could investigate the feasibility of using Ir-194 as a tracer in specific geological or environmental processes, provided suitable production and detection methods are established.
Fundamental Physics Beyond the Standard Model: Precision measurements of nuclear properties, such as isotope shifts and nuclear moments, can serve as sensitive probes for physics beyond the Standard Model. Deviations from predicted values, or the observation of unexpected phenomena, could indicate the presence of new fundamental forces or particles researchgate.netresearchgate.net. Future high-precision spectroscopic studies of this compound could contribute to these searches by providing stringent tests of theoretical predictions.
Role of this compound in Advancing Nuclear Data Science
The precise characterization of this compound is vital for the advancement of nuclear data science. Accurate nuclear data, including cross-sections, decay properties, and energy levels, are essential for a wide range of applications, from nuclear reactor design and safety to astrophysics and fundamental research epj-conferences.orgscitechdaily.comepj-n.orgpnnl.gov. Future efforts will focus on generating comprehensive and high-quality nuclear datasets for this compound. This involves systematically measuring its nuclear parameters and integrating these findings into nuclear data libraries. Such data will improve the reliability of simulations and models used in nuclear technology and basic science, enabling more accurate predictions and a deeper understanding of nuclear phenomena.
Compound/Isotope Mentioned:
| Name | Symbol |
| This compound | Ir-194 |
Conclusion
Summary of Key Research Findings on Iridium-194
Research into this compound has elucidated its fundamental nuclear properties and decay characteristics. It is a beta-emitting radionuclide with a half-life of approximately 19.28 hours. mirdsoft.org Key findings from spectroscopic studies have identified a complex spectrum of gamma rays accompanying its decay to Platinum-194. mcmaster.ca Early investigations using absorption and coincidence methods revealed both a soft beta-ray spectrum and hard beta-rays with energies around 2.2 MeV. aps.org These studies also indicated the cascade emission of gamma rays. aps.org
A significant area of research has been the potential application of this compound in radioimmunotherapy, where its high-energy beta emissions could be harnessed to target and destroy cancer cells. researchgate.netiaea.orgunt.edu This is a key distinction from the more commonly used Iridium-192, which is primarily utilized in brachytherapy. samaterials.com The production of this compound is primarily achieved through neutron capture by the stable isotope Iridium-193 in a nuclear reactor. isoflex.com Another production pathway involves the beta decay of its parent nuclide, Osmium-194, which can be produced through double neutron capture on Osmium-192. researchgate.netiaea.orgunt.edu
Investigations into its nuclear structure have been conducted using techniques such as gamma-ray spectrometry with high-resolution detectors like Ge(Li) detectors. researchgate.net These studies have contributed to the development of detailed decay schemes for this compound.
Persistent Challenges and Open Questions in this compound Research
Despite the knowledge gained, several challenges and unanswered questions remain in the study and application of this compound. A primary challenge is the production of sufficient quantities of high-specific-activity this compound for practical applications. The production via neutron capture on Iridium-193 also yields the longer-lived Iridium-192, which can complicate its use in certain applications. The alternative production method through Osmium-194 requires a double neutron capture, which is a less efficient process. researchgate.netiaea.orgunt.edu
The high cost and rarity of iridium as a target material also present a significant hurdle to large-scale production and research. fastercapital.combekaert.comsciencedaily.com This scarcity impacts the economic feasibility of its use in broader applications.
From a nuclear physics perspective, while the main decay properties are known, there may still be unresolved details in its complex decay scheme, including the precise intensities and multipolarities of weaker gamma transitions. Further high-precision measurements could provide a more complete picture of its nuclear structure.
A major open question is the full clinical potential of this compound in radioimmunotherapy. While it has been identified as a promising candidate, extensive preclinical and clinical studies are needed to validate its efficacy and determine its therapeutic window. The development of stable chelation chemistry to attach this compound to monoclonal antibodies without significant loss of the isotope is a critical area for further research.
Broader Implications of this compound Research for Nuclear Science and Technology
The study of this compound has broader implications for the fields of nuclear science and technology. Research into its production and decay contributes to a more comprehensive understanding of nuclear reactions and nuclear structure in the heavy mass region of the periodic table. The detailed spectroscopic data from this compound decay provides valuable benchmarks for theoretical nuclear models that aim to predict nuclear properties.
Furthermore, the investigation into the unique properties of this compound for targeted cancer therapy highlights the ongoing effort to develop more personalized and effective cancer treatments. Success in this area could pave the way for the investigation of other high-energy beta-emitting radionuclides for similar therapeutic applications.
In the realm of nuclear data, accurate and comprehensive information on the decay characteristics of this compound is essential for dosimetry calculations in both medical and industrial settings, ensuring the safe and effective use of this and other radioisotopes. The continuous refinement of this data through research is crucial for the advancement of nuclear technology and its safe application in society.
Q & A
Q. What are the primary challenges in synthesizing Iridium-194, and how can experimental protocols address these?
Synthesizing this compound requires precise control of neutron flux in nuclear reactors or particle accelerators to ensure isotopic purity. Researchers must document neutron irradiation parameters (e.g., energy levels, exposure duration) and employ mass spectrometry for post-synthesis isotopic validation . Contamination risks from adjacent isotopes (e.g., Ir-193 or Ir-195) necessitate rigorous separation techniques, such as gas-phase chromatography or electromagnetic enrichment .
Q. How can researchers verify the decay properties of this compound experimentally?
Gamma spectroscopy and liquid scintillation counting are standard for tracking β⁻ decay pathways. Calibration against certified reference materials (e.g., NIST-traceable sources) ensures accuracy. For half-life determination, longitudinal studies with controlled environmental conditions (temperature, pressure) are critical, and data must include uncertainty propagation analysis .
Q. What spectroscopic methods are most effective for characterizing this compound compounds?
X-ray absorption near-edge structure (XANES) and extended X-ray absorption fine structure (EXAFS) provide insights into electronic configurations and coordination geometry. Pair these with neutron activation analysis (NAA) to quantify trace impurities. For solid-state studies, powder XRD with Rietveld refinement is recommended .
Advanced Research Questions
Q. How can conflicting data on this compound’s cross-section values be resolved in nuclear physics studies?
Contradictions often arise from variations in detector calibration or neutron source homogeneity. Researchers should:
Q. What computational models best predict the behavior of this compound in radiopharmaceutical applications?
Density functional theory (DFT) simulations are effective for modeling ligand-binding energetics. Pair these with Monte Carlo neutron transport codes (e.g., MCNP) to simulate irradiation pathways. Validate predictions using in vitro cellular uptake assays and autoradiography .
Q. How can researchers design experiments to explore this compound’s role in catalytic mechanisms?
Use a combination of:
- In situ FTIR spectroscopy to monitor surface intermediates during catalytic cycles.
- Isotopic labeling (e.g., D₂O or ¹⁸O₂) to trace reaction pathways.
- Electrochemical impedance spectroscopy (EIS) to assess charge-transfer efficiency. Document all parameters (e.g., pH, solvent polarity) to ensure reproducibility .
Methodological Frameworks
Q. What criteria should guide the formulation of hypotheses about this compound’s environmental mobility?
Apply the FINER framework:
Q. How should interdisciplinary teams structure collaboration for this compound studies?
Define roles using a research team matrix:
Data Analysis and Reporting
Q. What strategies mitigate errors in quantifying this compound’s isotopic abundance?
Q. How can researchers optimize figures and tables to present this compound data effectively?
- Follow IMRAD structure: Use line graphs for decay kinetics, bar charts for comparative yields.
- Label axes with SI units and uncertainty intervals (e.g., ±2σ).
- Provide raw data in appendices, with machine-readable formats (e.g., .csv) .
Ethical and Safety Considerations
Q. What protocols ensure safe handling of this compound in laboratory settings?
- Use lead-lined shielding and remote manipulators for high-activity samples.
- Conduct quarterly radiation safety audits and maintain dosimetry records .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
